Cas no 1806299-44-4 (3,5-Dibromo-2,6-difluorobenzyl bromide)

• Product Name: 3,5-Dibromo-2,6-difluorobenzyl bromide
• CAS No: 1806299-44-4
• MF: C₇H₃Br₃F₂
• MW: 364.807526826859
• CID: 4971978
• Update Time: 2025-06-09

3,5-Dibromo-2,6-difluorobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2,6-difluorobenzyl bromide

• Inchi： 1S/C7H3Br3F2/c8-2-3-6(11)4(9)1-5(10)7(3)12/h1H,2H2
• InChI Key： XLHCIJNBHJZLHP-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C=C(C=1F)Br)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 142
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Additional information on 3,5-Dibromo-2,6-difluorobenzyl bromide

3,5-Dibromo-2,6-difluorobenzyl Bromide (CAS No. 1806299-44-4): An Overview

3,5-Dibromo-2,6-difluorobenzyl bromide (CAS No. 1806299-44-4) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique halogenated aromatic structure, which imparts it with a range of chemical properties that make it valuable for various scientific and industrial purposes.

The molecular formula of 3,5-dibromo-2,6-difluorobenzyl bromide is C₉H₃Br₃F₂. Its molecular weight is approximately 371.7 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). The presence of bromine and fluorine atoms in the molecule confers it with high reactivity and stability, making it an excellent starting material for the synthesis of more complex molecules.

In the realm of organic synthesis, 3,5-dibromo-2,6-difluorobenzyl bromide serves as a key intermediate in the preparation of various functionalized aromatic compounds. The bromine atoms can be readily substituted in nucleophilic substitution reactions, while the fluorine atoms provide electronic effects that influence the reactivity and selectivity of these transformations. Recent studies have highlighted its utility in the synthesis of novel pharmaceuticals and advanced materials. For instance, a 2021 study published in the Journal of Organic Chemistry demonstrated the use of this compound in the development of new antiviral agents with improved efficacy and reduced toxicity.

In pharmaceutical research, 3,5-dibromo-2,6-difluorobenzyl bromide has shown promise as a lead compound for drug discovery. Its halogenated structure allows for the modulation of biological activity through subtle changes in molecular design. Researchers have explored its potential as a scaffold for the development of inhibitors targeting specific enzymes and receptors involved in various diseases. A notable example is its use in the design of selective inhibitors for kinases implicated in cancer progression. A 2020 study in Cancer Research reported the synthesis and evaluation of derivatives of this compound as potent kinase inhibitors with potential therapeutic applications.

Beyond its applications in pharmaceuticals, 3,5-dibromo-2,6-difluorobenzyl bromide has also found use in materials science. The unique electronic properties conferred by its halogenated structure make it suitable for the synthesis of functional polymers and organic semiconductors. These materials have applications in areas such as organic electronics and photovoltaics. A 2019 study published in Advanced Materials described the use of this compound as a building block for high-performance organic semiconductors with enhanced charge transport properties.

The safety and handling of 3,5-dibromo-2,6-difluorobenzyl bromide are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. It is recommended to work under a fume hood to avoid inhalation of vapors and to wear appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 3,5-dibromo-2,6-difluorobenzyl bromide (CAS No. 1806299-44-4) is a valuable compound with diverse applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical properties make it an attractive starting material for the development of novel compounds with potential therapeutic and technological applications. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern scientific endeavors.